Cas no 1361669-75-1 (Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate)

• Product Name: Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate
• CAS No: 1361669-75-1
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4967493
• Update Time: 2025-08-05

Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate

• Inchi： 1S/C19H9Cl6NO2/c1-28-19(27)11-6-8(9-2-4-12(20)16(24)14(9)22)7-26-18(11)10-3-5-13(21)17(25)15(10)23/h2-7H,1H3
• InChI Key： LIXLFVCUULUBTJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C(=O)OC)=CC(=CN=1)C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• XLogP3: 7.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate

Recent Advances in the Study of Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate (CAS: 1361669-75-1)

The compound Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate (CAS: 1361669-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. The presence of multiple chlorine atoms in the phenyl rings is believed to contribute to its high lipophilicity and binding affinity to target proteins.

In vitro studies have demonstrated that Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate exhibits promising inhibitory activity against certain enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed significant inhibition of NF-κB signaling, a key pathway in inflammation and cancer progression. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate have revealed challenges related to its solubility and metabolic stability. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to enhance its bioavailability and therapeutic efficacy. Preliminary results from animal models indicate that these modifications could significantly improve the compound's in vivo performance.

In addition to its therapeutic potential, Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying protein-ligand interactions and signaling pathways. Recent work has utilized this compound to elucidate the mechanistic details of certain cellular processes, providing insights that could inform future drug discovery efforts.

Despite these promising developments, several challenges remain. The compound's synthetic route is complex and requires optimization to ensure scalability for industrial production. Additionally, further studies are needed to fully understand its safety profile and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of this research into clinical applications.

In conclusion, Methyl 2,5-bis(2,3,4-trichlorophenyl)nicotinate (CAS: 1361669-75-1) represents a promising candidate for drug development and chemical biology research. Its unique structural features and biological activities warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future research should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.